98-59-9

p-Toluenesulfonyl chloride

In Stock

• CAS RN:
• 98-59-9

• Formula:
• C7H7ClO2S

• InChI:
• InChI=1S/C7H7ClO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3

• InChIKey:
• YYROPELSRYBVMQ-UHFFFAOYSA-N

• p-Toluenesulfonyl chloride is an organic sulfonyl chloride mainly used to convert hydroxyl groups into good leaving group by forming sulfonates.
  P-toluene sulfonylchloride appears as a white to gray powdered solid with a distinctive odor. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
  

Djenkolic acid

Usually In Stock

• CAS RN:
• 498-59-9

• Formula:
• C7H14N2O4S2

• InChI:
• InChI=1S/C7H14N2O4S2/c8-4(6(10)11)1-14-3-15-2-5(9)7(12)13/h4-5H,1-3,8-9H2,(H,10,11)(H,12,13)

• InChIKey:
• JMQMNWIBUCGUDO-UHFFFAOYSA-N

• L-djenkolic acid is a dithioacetal consisting of two molecules of L-cysteine joined via their sulfanyl groups to methylene. It has a role as a plant metabolite and a toxin. It is a dithioacetal, a L-cysteine derivative and a non-proteinogenic L-alpha-amino acid.
  L-Djenkolate is a natural product found in Euglena gracilis, Archidendron bubalinum, and Acacia with data available.
  Djenkolic acid is a plant toxin found in the beans of the South-East Asian legumes jengkol (Archidendron jiringa). It is nephrotoxic to humans. (L1236)

Benzo(c)thiophene-1,3-dione

• CAS RN:
• 5698-59-9

• Formula:
• C8H4O2S

• InChI:
• InChI=1S/C8H4O2S/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H

• InChIKey:
• LYWRIGIFLAVWAF-UHFFFAOYSA-N

• Benzo(c)thiophene-1,3-dione is a useful research compound. Its molecular formula is C8H4O2S and its molecular weight is 164.18 g/mol. The purity is usually 95%.

2-Methyldec-5-yn-4-one

• CAS RN:
• 63098-59-9

• Formula:
• C11H18O

• InChI:
• InChI=1S/C11H18O/c1-4-5-6-7-8-11(12)9-10(2)3/h10H,4-6,9H2,1-3H3

• InChIKey:
• VTFJUBNBAXMEKQ-UHFFFAOYSA-N

• 2-Methyldec-5-yn-4-one is a useful research compound. Its molecular formula is C11H18O and its molecular weight is 166.26 g/mol. The purity is usually 95%.

1-Methylpyrrole-2-acetic acid

In Stock

• CAS RN:
• 21898-59-9

• Formula:
• C7H9NO2

• InChI:
• InChI=1S/C7H9NO2/c1-8-4-2-3-6(8)5-7(9)10/h2-4H,5H2,1H3,(H,9,10)

• InChIKey:
• SYYOUHJJSOLSJD-UHFFFAOYSA-N

• 1-Methylpyrrole-2-acetic acid is a useful research compound. Its molecular formula is C7H9NO2 and its molecular weight is 139.15 g/mol. The purity is usually 95%.

2,4(1H,3H)-Pyridinedione, 5-((benzoyloxy)methyl)-3,3-diethyl-

Usually In Stock

• CAS RN:
• 55798-59-9

• Formula:
• C17H19NO4

• InChI:
• InChI=1S/C17H19NO4/c1-3-17(4-2)14(19)13(10-18-16(17)21)11-22-15(20)12-8-6-5-7-9-12/h5-10H,3-4,11H2,1-2H3,(H,18,21)

• InChIKey:
• FYYGCTBIYLPDLQ-UHFFFAOYSA-N

• 2,4(1H,3H)-Pyridinedione, 5-((benzoyloxy)methyl)-3,3-diethyl- is a useful research compound. Its molecular formula is C17H19NO4 and its molecular weight is 301.34 g/mol. The purity is usually 95%.

3-hydroxy-6-(hydroxymethyl)-2-[(4-methylpiperidin-1-yl)methyl]-4H-pyran-4-one

In Stock

• CAS RN:
• 92198-59-9

• Formula:
• C13H19NO4

• InChI:
• InChI=1S/C13H19NO4/c1-9-2-4-14(5-3-9)7-12-13(17)11(16)6-10(8-15)18-12/h6,9,15,17H,2-5,7-8H2,1H3

• InChIKey:
• RVPIASPEHVJCSW-UHFFFAOYSA-N

• 3-hydroxy-6-(hydroxymethyl)-2-[(4-methylpiperidin-1-yl)methyl]-4H-pyran-4-one is a useful research compound. Its molecular formula is C13H19NO4 and its molecular weight is 253.298. The purity is usually 95%.

trans-2-Hexenyl isovalerate

Usually In Stock

• CAS RN:
• 68698-59-9

• Formula:
• C11H20O2

• InChI:
• InChI=1S/C11H20O2/c1-4-5-6-7-8-13-11(12)9-10(2)3/h6-7,10H,4-5,8-9H2,1-3H3/b7-6+

• InChIKey:
• SAVRWHQEMHIAEB-VOTSOKGWSA-N

• 2-Hexenyl isovalerate, also known as fema 3930, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Hexenyl isovalerate is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Hexenyl isovalerate has been primarily detected in urine. Within the cell, 2-hexenyl isovalerate is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Hexenyl isovalerate has an apple, banana, and grape taste.

3-amino-4-methoxybenzohydrazide

In Stock

• CAS RN:
• 474398-59-9

• Formula:
• C8H11N3O2

• InChI:
• InChI=1S/C8H11N3O2/c1-13-7-3-2-5(4-6(7)9)8(12)11-10/h2-4H,9-10H2,1H3,(H,11,12)

• InChIKey:
• TVUXRFDIXMUZOD-UHFFFAOYSA-N

• 3-amino-4-methoxybenzohydrazide is a useful research compound. Its molecular formula is C8H11N3O2 and its molecular weight is 181.19 g/mol. The purity is usually 95%.

5-Fluoro-4-hydroxy-5-phenyl-1,3-oxazinan-2-one

Usually In Stock

• CAS RN:
• 872998-59-9

• Formula:
• C10H10FNO3

• InChI:
• InChI=1S/C10H10FNO3/c11-10(7-4-2-1-3-5-7)6-15-9(14)12-8(10)13/h1-5,8,13H,6H2,(H,12,14)

• InChIKey:
• GDYHFOKVSRABRH-UHFFFAOYSA-N

• 5-Fluoro-4-hydroxy-5-phenyl-1,3-oxazinan-2-one is a useful research compound. Its molecular formula is C10H10FNO3 and its molecular weight is 211.19 g/mol. The purity is usually 95%.

Pyrimido(2,1-f)purine-2,4,8(1H,3H,9H)-trione, 1,3-dimethyl-9-(3-(4-phenyl-1-piperazinyl)propyl)-

Usually In Stock

• CAS RN:
• 165898-59-9

• Formula:
• C23H27N7O3

• InChI:
• InChI=1S/C23H27N7O3/c1-25-20-19(21(32)26(2)23(25)33)30-12-9-18(31)29(22(30)24-20)11-6-10-27-13-15-28(16-14-27)17-7-4-3-5-8-17/h3-5,7-9,12H,6,10-11,13-16H2,1-2H3

• InChIKey:
• KKAHSDTTXJNVBL-UHFFFAOYSA-N

• Pyrimido(2,1-f)purine-2,4,8(1H,3H,9H)-trione, 1,3-dimethyl-9-(3-(4-phenyl-1-piperazinyl)propyl)- is a useful research compound. Its molecular formula is C23H27N7O3 and its molecular weight is 449.5 g/mol. The purity is usually 95%.

Methyl 1-amino-4,4-difluorocyclohexanecarboxylate hydrochloride

In Stock

• CAS RN:
• 885498-59-9

• Formula:
• C8H14ClF2NO2

• InChI:
• InChI=1S/C8H13F2NO2.ClH/c1-13-6(12)7(11)2-4-8(9,10)5-3-7;/h2-5,11H2,1H3;1H

• InChIKey:
• PIFLXLORNVWWIF-UHFFFAOYSA-N

• Methyl 1-amino-4,4-difluorocyclohexanecarboxylate hydrochloride is a useful research compound. Its molecular formula is C8H14ClF2NO2 and its molecular weight is 229.65 g/mol. The purity is usually 95%.

7-Bromobenzofuran-2-carboxylic acid

In Stock

• CAS RN:
• 550998-59-9

• Formula:
• C9H5BrO3

• InChI:
• InChI=1S/C9H5BrO3/c10-6-3-1-2-5-4-7(9(11)12)13-8(5)6/h1-4H,(H,11,12)

• InChIKey:
• OPYANDYWSZSRSD-UHFFFAOYSA-N

• 7-Bromobenzofuran-2-carboxylic acid is a useful research compound. Its molecular formula is C9H5BrO3 and its molecular weight is 241.04 g/mol. The purity is usually 95%.

Methyl 2-{[(2-chloroethoxy)carbonyl]amino}-4-methylthiophene-3-carboxylate

Usually In Stock

• CAS RN:
• 649698-59-9

• Formula:
• C10H12ClNO4S

• InChI:
• InChI=1S/C10H12ClNO4S/c1-6-5-17-8(7(6)9(13)15-2)12-10(14)16-4-3-11/h5H,3-4H2,1-2H3,(H,12,14)

• InChIKey:
• YENBDWOTBYXPRR-UHFFFAOYSA-N

• Methyl 2-{[(2-chloroethoxy)carbonyl]amino}-4-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C10H12ClNO4S and its molecular weight is 277.72. The purity is usually 95%.

2-[3-(4-chlorobenzoyl)-6-methoxy-4-oxoquinolin-1-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

Usually In Stock

• CAS RN:
• 872198-59-9

• Formula:
• C27H21ClN2O6

• InChI:
• InChI=1S/C27H21ClN2O6/c1-34-19-7-8-22-20(13-19)27(33)21(26(32)16-2-4-17(28)5-3-16)14-30(22)15-25(31)29-18-6-9-23-24(12-18)36-11-10-35-23/h2-9,12-14H,10-11,15H2,1H3,(H,29,31)

• InChIKey:
• CKXJKRLUAMPOHR-UHFFFAOYSA-N

• 2-[3-(4-chlorobenzoyl)-6-methoxy-4-oxoquinolin-1-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C27H21ClN2O6 and its molecular weight is 504.92. The purity is usually 95%.

8-Acetonyldihydroavicine

In Stock

• CAS RN:
• 348098-59-9

• Formula:
• C23H19NO5

• InChI:
• InChI=1S/C23H19NO5/c1-12(25)5-18-17-9-22-21(28-11-29-22)8-16(17)14-4-3-13-6-19-20(27-10-26-19)7-15(13)23(14)24(18)2/h3-4,6-9,18H,5,10-11H2,1-2H3

• InChIKey:
• GJBHZMIAIYWRBK-UHFFFAOYSA-N

• 8-Acetonyldihydroavicine is a natural product found in Zanthoxylum rhoifolium and Zanthoxylum riedelianum with data available.

N-benzyl-5-(2,4-dioxo-1H-quinazolin-3-yl)pentanamide

In Stock

• CAS RN:
• 1022598-59-9

• Formula:
• C20H21N3O3

• InChI:
• InChI=1S/C20H21N3O3/c24-18(21-14-15-8-2-1-3-9-15)12-6-7-13-23-19(25)16-10-4-5-11-17(16)22-20(23)26/h1-5,8-11H,6-7,12-14H2,(H,21,24)(H,22,26)

• InChIKey:
• IIGZHRADSROPEO-UHFFFAOYSA-N

• N-benzyl-5-(2,4-dioxo-1H-quinazolin-3-yl)pentanamide is a useful research compound. Its molecular formula is C20H21N3O3 and its molecular weight is 351.406. The purity is usually 95%.

N-(furan-2-ylmethyl)-N-methyl-1,3-thiazolidine-4-carboxamide

In Stock

• CAS RN:
• 1218298-59-9

• Formula:
• C10H14N2O2S

• InChI:
• InChI=1S/C10H14N2O2S/c1-12(5-8-3-2-4-14-8)10(13)9-6-15-7-11-9/h2-4,9,11H,5-7H2,1H3

• InChIKey:
• LZZLGFJYCZQVDM-UHFFFAOYSA-N

• N-(furan-2-ylmethyl)-N-methyl-1,3-thiazolidine-4-carboxamide is a useful research compound. Its molecular formula is C10H14N2O2S and its molecular weight is 226.3 g/mol. The purity is usually 95%.

Methyl 2-((tert-butoxycarbonyl)amino)-3-(1H-indol-4-yl)propanoate

In Stock

• CAS RN:
• 1255098-59-9

• Formula:
• C17H22N2O4

• InChI:
• InChI=1S/C17H22N2O4/c1-17(2,3)23-16(21)19-14(15(20)22-4)10-11-6-5-7-13-12(11)8-9-18-13/h5-9,14,18H,10H2,1-4H3,(H,19,21)

• InChIKey:
• RLHGPKYPZQBQSI-UHFFFAOYSA-N

• Methyl 2-((tert-butoxycarbonyl)amino)-3-(1H-indol-4-yl)propanoate is a useful research compound. Its molecular formula is C17H22N2O4 and its molecular weight is 318.4 g/mol. The purity is usually 95%.

2,4,5-trimethyl-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide

In Stock

• CAS RN:
• 1019098-59-9

• Formula:
• C22H22N6O2S

• InChI:
• InChI=1S/C22H22N6O2S/c1-15-13-17(3)20(14-16(15)2)31(29,30)27-19-7-5-18(6-8-19)24-21-9-10-22(26-25-21)28-12-4-11-23-28/h4-14,27H,1-3H3,(H,24,25)

• InChIKey:
• JSLQNWACPZTHLL-UHFFFAOYSA-N

• 2,4,5-trimethyl-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C22H22N6O2S and its molecular weight is 434.5 g/mol. The purity is usually 95%.

N-{[1-hydroxy-3-(trifluoromethyl)cyclohexyl]methyl}prop-2-enamide

Usually In Stock

• CAS RN:
• 2094198-59-9

• Formula:
• C11H16F3NO2

• InChI:
• InChI=1S/C11H16F3NO2/c1-2-9(16)15-7-10(17)5-3-4-8(6-10)11(12,13)14/h2,8,17H,1,3-7H2,(H,15,16)

• InChIKey:
• WACZDKPYOLRERK-UHFFFAOYSA-N

• N-{[1-hydroxy-3-(trifluoromethyl)cyclohexyl]methyl}prop-2-enamide is a useful research compound. Its molecular formula is C11H16F3NO2 and its molecular weight is 251.249. The purity is usually 95%.

[4-(Difluoromethyl)cyclohexyl]methanamine hydrochloride

In Stock

• CAS RN:
• 2230798-59-9

• Formula:
• C8H16ClF2N

• InChI:
• InChI=1S/C8H15F2N.ClH/c9-8(10)7-3-1-6(5-11)2-4-7;/h6-8H,1-5,11H2;1H

• InChIKey:
• RHYWOXMFOWVQIG-UHFFFAOYSA-N

• [4-(Difluoromethyl)cyclohexyl]methanamine hydrochloride is a useful research compound. Its molecular formula is C8H16ClF2N and its molecular weight is 199.67. The purity is usually 95%.